Cas no 2229351-66-8 (3-(2-bromo-6-fluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-bromo-6-fluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229351-66-8
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6415709
• PubChem ID: 165830250
• Update Time: 2025-06-13

3-(2-bromo-6-fluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-2-methoxypropanoic acid
• EN300-1915414
• 2229351-66-8

• Inchi： 1S/C10H10BrFO3/c1-15-9(10(13)14)5-6-7(11)3-2-4-8(6)12/h2-4,9H,5H2,1H3,(H,13,14)
• InChI Key： LXAWQXONSUESKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-bromo-6-fluorophenyl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2229351-66-8)

3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2229351-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of arylpropanoic acids, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a building block for designing novel small-molecule inhibitors and biologically active agents. The compound's methoxypropanoic acid moiety further contributes to its solubility and binding affinity, which are critical for drug development.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid?" The synthesis typically involves multi-step organic reactions, including halogenation, Grignard reactions, and ester hydrolysis. Advanced techniques like microwave-assisted synthesis and catalysis have also been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and eco-friendly processes.

The compound's structural features have also sparked interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are often conducted to predict its interactions with biological targets. This aligns with the broader industry focus on AI-driven drug discovery, where machine learning models are used to accelerate the identification of promising candidates.

Another hot topic is the compound's potential application in agrochemicals. Fluorinated phenyl derivatives are widely used in the development of herbicides and pesticides due to their enhanced activity and selectivity. Researchers are investigating whether 3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid could serve as a precursor for next-generation crop protection agents, addressing global challenges like food security and sustainable agriculture.

From a commercial perspective, the compound's CAS No. 2229351-66-8 is a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity (>98%) and availability in various quantities to meet research and industrial needs. The compound is typically stored under inert conditions to ensure stability, reflecting the industry's emphasis on quality control and safety standards.

In summary, 3-(2-Bromo-6-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2229351-66-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural properties and reactivity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.